Cas no 1804238-99-0 (4-Methyl-3-propionylmandelic acid)

• Product Name: 4-Methyl-3-propionylmandelic acid
• CAS No: 1804238-99-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4939360
• Update Time: 2023-08-22

4-Methyl-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-propionylmandelic acid

• Inchi： 1S/C12H14O4/c1-3-10(13)9-6-8(5-4-7(9)2)11(14)12(15)16/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： SWLJZLJHPBESJV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C)=C(C(CC)=O)C=1

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6
• Molecular Weight: 222.24